2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[3-[(E)-C-methyl-N-[(2-phenoxyacetyl)amino]carbonimidoyl]phenyl]benzamide
• InChI: InChI=1S/C23H20FN3O3/c1-16(26-27-22(28)15-30-19-10-3-2-4-11-19)17-8-7-9-18(14-17)25-23(29)20-12-5-6-13-21(20)24/h2-14H,15H2,1H3,(H,25,29)(H,27,28)/b26-16+
• InChI Key: SNFZWDAJQDWPEN-WGOQTCKBSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=CC=CC=C1)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Isomeric SMILES: C/C(=N\NC(=O)COC1=CC=CC=C1)/C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C23H20FN3O3
• Molecular Weight: 405.4 g/mol

Description

2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide is an organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, 2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide reduces inflammation and pain.
Biochemical and Physiological Effects
Studies have shown that 2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide has several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis (cell death) in cancer cells. The compound has also been found to reduce inflammation and pain in animal models of arthritis. Additionally, it has been found to reduce angiogenesis (the growth of new blood vessels) in tumor models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide in lab experiments is its ability to inhibit COX-2, which makes it a useful tool for studying the role of COX-2 in various physiological and pathological processes. However, one of the limitations of using this compound is its potential toxicity, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on 2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide. One possible direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Another direction is to study its effects on other enzymes and pathways that are involved in inflammation and pain. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide involves the reaction of 2-fluorobenzoic acid with 3-(phenoxyacetyl)propionyl hydrazine in the presence of a coupling agent such as ethyl chloroformate. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-fluoro-N-{3-[N-(phenoxyacetyl)ethanehydrazonoyl]phenyl}benzamide has been studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. The compound has also been studied for its potential use in the treatment of various diseases such as cancer, arthritis, and psoriasis.